Cas no 40167-14-4 (2-(Phenylmethanesulfinyl)-1H-isoindole-1,3(2H)-dione)

• Product name: 2-(Phenylmethanesulfinyl)-1H-isoindole-1,3(2H)-dione
• CAS No: 40167-14-4
• MF: C₁₅H₁₁NO₃S
• MW: 285.317742586136
• CID: 2667322
• PubChem ID: 71362308

2-(Phenylmethanesulfinyl)-1H-isoindole-1,3(2H)-dione Chemical and Physical Properties

Names and Identifiers

• 2-benzylsulfinylisoindole-1,3-dione
• N-(Benzylsulfinyl)phthalimide
• DTXCID10736686
• DTXSID20785943
• 40167-14-4
• 2-(Phenylmethanesulfinyl)-1H-isoindole-1,3(2H)-dione

• Inchi： InChI=1S/C15H11NO3S/c17-14-12-8-4-5-9-13(12)15(18)16(14)20(19)10-11-6-2-1-3-7-11/h1-9H,10H2
• InChI Key： KIJRAOHPROESOP-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 285.04596439Da
• Monoisotopic Mass: 285.04596439Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 73.7Ų